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Compound of Interest

Compound Name: 4-Ethoxybenzaldehyde

Cat. No.: B043997

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 4-
Ethoxybenzaldehyde (CAS No. 10031-82-0). The following sections detail the hazards,
necessary precautions, and emergency procedures to ensure the safe use of this compound in
a laboratory and drug development setting. All personnel handling this chemical must be
thoroughly familiar with the contents of this guide.

Hazard Identification and Classification

4-Ethoxybenzaldehyde is classified as a hazardous substance. The primary hazards are skin
irritation, serious eye irritation, and respiratory irritation. It is also harmful to aquatic life with
long-lasting effects.[1][2]

GHS Classification:
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Hazard Class Category
Skin Corrosion/Irritation 2
Serious Eye Damage/Eye lIrritation 2A

Specific Target Organ Toxicity (Single Exposure) 3

Hazardous to the Aquatic Environment, Acute 3

Hazardous to the Aquatic Environment, Chronic 3

Label Elements:

¢ Pictogram: GHSO07 (Exclamation Mark)

 Signal Word: Warning

e Hazard Statements:

o

H315: Causes skin irritation.[1][2][3]

o

H319: Causes serious eye irritation.[1][2][3]

[¢]

H335: May cause respiratory irritation.[1][2]

[¢]

H412: Harmful to aquatic life with long lasting effects.[1][2]

 Precautionary Statements:

o

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

[¢]

P264: Wash skin thoroughly after handling.[2][3]

[¢]

P271: Use only outdoors or in a well-ventilated area.[2]

o

P273: Avoid release to the environment.[2]

o

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][3]
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Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-Ethoxybenzaldehyde is provided

below.
Property Value
Molecular Formula CoH1002
Molecular Weight 150.17 g/mol
Appearance Colorless to light yellow liquid
Boiling Point 255 °C (lit.)
Melting Point 13-14 °C (lit.)
Flash Point 113 °C (235.4 °F) - closed cup
Density 1.08 g/mL at 25 °C (lit.)
Solubility No data available
Refractive Index n20/D 1.559 (lit.)

First Aid Measures

Immediate medical attention is required in case of exposure. Follow the procedures outlined
below.
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Exposure Route First Aid Protocol

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If not
Inhalation breathing, give artificial respiration. If breathing

is difficult, give oxygen. Call a poison center or

doctor if you feel unwell.[2]

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated
Skin Contact clothing and shoes. Wash with plenty of soap

and water. If skin irritation occurs, get medical

advice/attention.[2]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes.

Immediately call a poison center or doctor.[2][3]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . - .
mouth with water. Call a physician or poison

control center immediately.[1][2]

Firefighting Measures

4-Ethoxybenzaldehyde is a combustible liquid.[4]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2]

e Unsuitable Extinguishing Media: No information available.

o Specific Hazards Arising from the Chemical: Thermal decomposition can lead to the release
of irritating and toxic gases and vapors, including carbon oxides.[2] Vapors may form
explosive mixtures with air.

o Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and
full protective gear.[2]
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Accidental Release Measures

In the event of a spill, follow these procedures to minimize exposure and environmental
contamination.

o Personal Precautions: Evacuate unnecessary personnel.[1] Use personal protective
equipment as specified in Section 7. Ensure adequate ventilation. Remove all sources of
ignition.[2]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains, other waterways, or soil.[2]

e Methods for Cleaning Up: Absorb the spill with inert material (e.g., dry sand or earth) and
place it in a suitable chemical waste container.[3] Use spark-proof tools and explosion-proof
equipment.[3]

Handling and Storage

Proper handling and storage are crucial for maintaining the chemical's integrity and ensuring
safety.

« Handling: Use only in a well-ventilated area.[2] Avoid contact with skin, eyes, and clothing.[2]
Do not breathe vapors or spray mist.[1] Wash hands thoroughly after handling.[2] Keep away
from sources of ignition.[2]

» Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[2]
Keep the container tightly closed when not in use.[2] This material is air-sensitive and should
be stored under an inert atmosphere.[4]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are essential to minimize
exposure.

» Engineering Controls: A well-ventilated area is required.[2] Facilities storing or utilizing this
material should be equipped with an eyewash fountain and a safety shower.[2]

e Personal Protective Equipment:
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o Eye/Face Protection: Wear chemical safety goggles or a face shield.[1]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

[2]

o Respiratory Protection: If engineering controls do not maintain airborne concentrations to
a level that is protective of worker health, a NIOSH-approved respirator is required.[1][2]

Stability and Reactivity

Understanding the chemical's stability and reactivity is key to safe handling.

Chemical Stability: Stable under recommended storage conditions.[5]

Conditions to Avoid: Heat, flames, sparks, and exposure to air.[4]

Incompatible Materials: Strong oxidizing agents and strong bases.[1][4]

Hazardous Decomposition Products: Carbon monoxide and carbon dioxide.[4]

Toxicological Information

The toxicological properties of 4-Ethoxybenzaldehyde have not been fully investigated. The
available data is summarized below.

Toxicity Metric Value Species
LD50 Oral 2,100 mg/kg Rat
LD50 Dermal > 5,000 mg/kg Rabbit
) 27.6 - 28.1 mg/L, 96h flow- Fathead Minnow (Pimephales
LC50 Fish
through promelas)

Experimental Protocols

Detailed experimental protocols for the toxicological and ecotoxicological data cited are not
publicly available in the search results. This data is typically generated through standardized
testing guidelines (e.g., OECD, EPA) by the chemical manufacturers and is reported in the

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2615-1-26.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJza28ydDA4Y25lMXdxdDhvaXlmcjd6aGgwaHJoIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lJMzQwXzEwMDMxLTgyLTBfNC1FdGhveHliZW56YWxkZWh5ZGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lJMzQwXzEwMDMxLTgyLTBfNC1FdGhveHliZW56YWxkZWh5ZGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--b12e08cb952f12a911ad14c5e82476edb5dc2bca/MetaSci_MSII340_10031-82-0_4-Ethoxybenzaldehyde.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2615-1-26.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJza28ydDA4Y25lMXdxdDhvaXlmcjd6aGgwaHJoIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lJMzQwXzEwMDMxLTgyLTBfNC1FdGhveHliZW56YWxkZWh5ZGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lJMzQwXzEwMDMxLTgyLTBfNC1FdGhveHliZW56YWxkZWh5ZGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--b12e08cb952f12a911ad14c5e82476edb5dc2bca/MetaSci_MSII340_10031-82-0_4-Ethoxybenzaldehyde.pdf
https://buildingblock.bocsci.com/product/4-ethoxybenzaldehyde-cas-10031-82-0-292781.html
https://www.fishersci.com/store/msds?partNumber=AC174250050&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2615-1-26.pdf
https://www.fishersci.com/store/msds?partNumber=AC174250050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC174250050&countryCode=US&language=en
https://www.benchchem.com/product/b043997?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety Data Sheets. For specific methodologies, it is recommended to consult the original study
reports, which may be obtainable from the manufacturer upon request.

Visualizations
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Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [4-Ethoxybenzaldehyde: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043997#4-ethoxybenzaldehyde-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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